Cas no 70178-14-2 (2-(4-hydroxyphenyl)-1h-indole-4,7-diol)

70178-14-2 structure
Product name:2-(4-hydroxyphenyl)-1h-indole-4,7-diol
2-(4-hydroxyphenyl)-1h-indole-4,7-diol Chemical and Physical Properties
Names and Identifiers
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- 2-(4-hydroxyphenyl)-1h-indole-4,7-diol
- 70178-14-2
- NSC-234021
- DTXSID60310894
- NSC234021
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- Inchi: InChI=1S/C14H11NO3/c16-9-3-1-8(2-4-9)11-7-10-12(17)5-6-13(18)14(10)15-11/h1-7,15-18H
- InChI Key: NNJIHFZXCIJRSB-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C2=CC3=C(C=CC(=C3N2)O)O)O
Computed Properties
- Exact Mass: 241.07393
- Monoisotopic Mass: 241.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.5Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 76.48
2-(4-hydroxyphenyl)-1h-indole-4,7-diol Related Literature
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1. Book reviews
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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